Cas no 3123-89-5 (Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]-)

• Product Name: Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]-
• CAS No: 3123-89-5
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• MDL: MFCD25368469
• CID: 306169
• PubChem ID: 18397
• Update Time: 2025-07-15

Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]-
• N-[(7S)-10-amino-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
• acetamide, N-[(7S)-5,6,7,10-tetrahydro-9-hydroxy-10-imino-1,2,3-trimethoxybenzo[a]heptalen-7-yl]-
• N-[(7S)-9-hydroxy-10-imino-1,2,3-trimethoxy-5,6,7,10-tetrahydrobenzo[a]heptalen-7-yl]acetamide
• Colchicamid
• Colchicine amide
• NSC403144
• 4-14-00-00921 (Beilstein Handbook Reference)
• Acetamide, N-(10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo(a)heptalen-7-yl)-, (S)-
• N-[(7S)-10-amino-1,2,3-trimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide
• Colchiceeinamide [German]
• NSC 403144
• Colchicamide (VAN)
• Colchiceeinamide
• Colchicide, 14-amino-
• MFCD25368469
• CHEMBL357889
• AKOS030489333
• SKF 3192
• COLCHICINE, 10-AMINO-10-DEMETHOXY-
• 14-Aminocolchicide
• Colchicamide
• SCHEMBL12118701
• NSC-403144
• Colchicenamide
• Colchiceinamide
• Colchiceinamid
• DTXSID00185149
• BRN 2824077
• Colchicamide (colchiceinamide)
• Acetamide,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl)-, (S)-
• 3123-89-5

• MDL： MFCD25368469
• Inchi： 1S/C21H24N2O5/c1-11(24)23-16-8-5-12-9-18(26-2)20(27-3)21(28-4)19(12)13-6-7-15(22)17(25)10-14(13)16/h6-7,9-10,16H,5,8H2,1-4H3,(H2,22,25)(H,23,24)/t16-/m0/s1
• InChI Key： JWDFWIZNGSOUGC-INIZCTEOSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)NC(C)=O)=O)N)OC)OC

Computed Properties

• Exact Mass: 384.16862
• Monoisotopic Mass: 384.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• PSA: 99.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones

Additional information on Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]-

Comprehensive Analysis of Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]- (CAS No. 3123-89-5)

The compound Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]- (CAS No. 3123-89-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique benzo[a]heptalen core and multiple functional groups, this compound is a subject of ongoing research for its potential applications in various therapeutic areas. Its 10-amino and 9-oxo moieties make it a promising candidate for targeting specific biological pathways, particularly in the context of inflammation and metabolic disorders.

Recent studies have highlighted the growing interest in N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]acetamide due to its potential role in modulating enzyme activity. Researchers are particularly intrigued by its 1,2,3-trimethoxy substituents, which are known to enhance binding affinity to certain protein targets. This has led to a surge in searches for "CAS 3123-89-5 applications" and "benzo[a]heptalen derivatives in drug design," reflecting the compound's relevance in modern pharmacology.

From a synthetic perspective, the (7S)-10-amino configuration of this acetamide derivative presents both challenges and opportunities for organic chemists. The stereochemistry at the 7-position is critical for its biological activity, as evidenced by recent publications exploring "chiral synthesis of CAS 3123-89-5." The compound's 5,6,7,9-tetrahydro framework also makes it an interesting case study for hydrogenation reactions and asymmetric synthesis techniques.

The pharmaceutical industry has shown increasing interest in Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]- as a potential scaffold for new drug development. Online queries such as "3123-89-5 mechanism of action" and "9-oxobenzo[a]heptalen derivatives" have risen significantly, indicating growing professional curiosity about this compound's therapeutic potential. Its 9-oxo group, in particular, is being investigated for its role in forming crucial hydrogen bonds with biological targets.

Analytical characterization of CAS 3123-89-5 requires sophisticated techniques due to its complex structure. Mass spectrometry and NMR studies have confirmed the presence of all key functional groups, including the distinctive 1,2,3-trimethoxybenzo[a]heptalen system. Researchers frequently search for "spectral data for N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]acetamide," underscoring the need for comprehensive analytical profiles of this compound.

In the context of current trends in green chemistry, the synthesis and modification of Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]- are being re-evaluated for environmental sustainability. Search terms like "eco-friendly synthesis of 3123-89-5" reflect this shift in research priorities. The compound's tetrahydro structure offers opportunities for catalytic methods that could reduce waste and improve atom economy.

The stability profile of CAS 3123-89-5 under various conditions is another area of active investigation. Its 9-oxobenzo[a]heptalen core appears to confer remarkable stability to the molecule, prompting searches for "degradation pathways of N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]acetamide." Understanding these properties is crucial for potential formulation development and storage considerations.

Computational chemistry approaches have been increasingly applied to study Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]-, with molecular docking simulations predicting its interaction with various biological targets. This has led to a rise in searches for "in silico studies of CAS 3123-89-5" and "molecular modeling of benzo[a]heptalen derivatives," highlighting the compound's importance in computer-aided drug design.

Patent literature reveals growing intellectual property activity surrounding 3123-89-5 and related compounds, particularly in applications targeting specific disease pathways. The presence of both amino and oxo functional groups in this acetamide derivative makes it versatile for medicinal chemistry optimization, as evidenced by increasing searches for "patents covering N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]acetamide."

As research into Acetamide,N-[(7S)-10-amino-5,6,7,9-tetrahydro-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]- continues to evolve, the scientific community remains keenly interested in its structure-activity relationships. The compound's unique combination of benzo[a]heptalen core, trimethoxy substituents, and 7S configuration presents numerous possibilities for further exploration and potential therapeutic development.